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Compound of Interest

2-Hydroxy-2,4-dimethyl-3-
Compound Name:
pentanone

cat. No.: B8730020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-2,4-dimethyl-3-
pentanone, a molecule of interest in organic synthesis and potentially in broader chemical and
pharmaceutical research. This document details its chemical identity, physicochemical
properties, and outlines a general synthetic approach, offering valuable information for
professionals in drug development and chemical research.

Chemical Identity and Nomenclature

The compound with the structure 2-Hydroxy-2,4-dimethyl-3-pentanone is formally named 2-
hydroxy-2,4-dimethylpentan-3-one according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature.[1] This name precisely describes the molecular structure,
which consists of a five-carbon pentanone backbone with a hydroxyl group and a methyl group
attached to the second carbon atom, and another methyl group on the fourth carbon atom.

For ease of reference and database searching, this compound is also known by several
synonyms and identifiers:
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Identifier Type Value

CAS Number 3212-67-7[1]
PubChem CID 547735[1]

DSSTox Substance 1D DTXSID50338229[1]
Nikkaji Number J581.570C[1]
RefChem 261593[1]

e INChI=1S/C7H1402/c1-5(2)6(8)7(3,4)9/h5,9H,1-
n

4H3[1]
InChiKey XWJIXXDDXZUVWBY-UHFFFAOYSA-N[1]
SMILES CC(C)C(=0)C(C)(C)O[1]

Physicochemical Properties

A summary of the computed physicochemical properties of 2-hydroxy-2,4-dimethylpentan-3-
one is provided in the table below. These properties are crucial for understanding the
compound's behavior in various chemical and biological systems. Currently, experimental data
for properties such as melting point, boiling point, and density are not readily available in public
databases.
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Property Value Source
Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]
XLogP3 0.9 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem|[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 130.099379685 PubChem|[1]
Monoisotopic Mass 130.099379685 PubChem[1]
Topological Polar Surface Area  37.3 A2 PubChem[1]
Heavy Atom Count 9 PubChem[1]
Complexity 114 PubChem|[1]
Covalently-Bonded Unit Count 1 PubChem[1]
Experimental Property

Kovats Retention Index 1376 NIST Mass Spectrometry Data

(standard polar)

Center[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-hydroxy-2,4-
dimethylpentan-3-one is not readily available in the surveyed literature, a general approach can
be inferred from the synthesis of analogous a-hydroxy ketones. The synthesis of the closely
related compound, 2-hydroxy-2-methylpentan-3-one, provides a valuable template.

General Synthesis of a-Hydroxy Ketones:

A common method for the synthesis of a-hydroxy ketones is the nucleophilic addition of a
Grignard reagent to an appropriate a-keto aldehyde or a related derivative, followed by acidic
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workup. For 2-hydroxy-2,4-dimethylpentan-3-one, a plausible synthetic route would involve the
reaction of isobutyryl chloride with a suitable nucleophile to form the pentanone backbone,
followed by a selective hydroxylation at the C2 position.

Conceptual Experimental Workflow for Synthesis:

Isobutyryl Chloride + rignard Reaction 4 o, a-Hydroxylation 2-Hydroxy-2,4-dimethyl- Purification Analysis
Methylmagnesium Bromide A RIS ENEEE (e.g., with m-CPBA) 3-pentanone (Chromatography) (NMR, IR, MS)

Click to download full resolution via product page
Caption: A conceptual workflow for the synthesis of 2-Hydroxy-2,4-dimethyl-3-pentanone.
Purification Protocol:

Following the synthesis, the crude product would typically be purified using standard laboratory
techniques. A general purification protocol would involve:

o Extraction: The reaction mixture is quenched with a suitable aqueous solution, and the
organic product is extracted into an immiscible organic solvent (e.g., diethyl ether, ethyl
acetate).

e Washing: The organic layer is washed with brine to remove any remaining agueous
impurities.

e Drying: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate,
magnesium sulfate).

e Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

o Chromatography: The crude product is purified by column chromatography on silica gel,
using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to isolate
the pure 2-hydroxy-2,4-dimethyl-3-pentanone.

Spectroscopic Data
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While specific experimental spectra for 2-hydroxy-2,4-dimethylpentan-3-one are not widely
published, data is available through the NIST Mass Spectrometry Data Center and
SpectraBase, as indicated by PubChem.[1] This includes mass spectrometry (GC-MS) and
infrared (IR) spectroscopy data. These spectral data are essential for the structural
confirmation of the synthesized compound.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity of 2-
hydroxy-2,4-dimethyl-3-pentanone or its involvement in any specific signaling pathways.
Research into the biological effects of this compound could be a potential area for future
investigation, particularly given the diverse biological roles of other a-hydroxy ketones.

Logical Relationship for Future Research:
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Caption: A logical workflow for investigating the potential biological relevance of 2-Hydroxy-
2,4-dimethyl-3-pentanone.

This technical guide provides a foundational understanding of 2-hydroxy-2,4-dimethyl-3-
pentanone based on currently available data. Further experimental investigation is required to
fully characterize its physical properties, optimize its synthesis, and explore its potential
biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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